1-(3,4-Dimethylphenyl)-3-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)urea

• IUPAC Name: 1-(3,4-dimethylphenyl)-3-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]urea
• InChI: InChI=1S/C16H20N2O3/c1-10-4-6-13(8-11(10)2)18-16(20)17-9-14(19)15-7-5-12(3)21-15/h4-8,14,19H,9H2,1-3H3,(H2,17,18,20)
• InChI Key: MWMYTROXNNASBQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCC(C2=CC=C(O2)C)O)C
• Molecular Formula: C16H20N2O3
• Molecular Weight: 288.34 g/mol

Description

1-(3,4-Dimethylphenyl)-3-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)urea, also known as DMFU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMFU is a urea derivative that has been synthesized using various methods, and its mechanism of action and biochemical and physiological effects have been studied extensively.

Scientific Research Applications

Urea Derivatives as Research Tools and Potential Drug Leads

• Urea derivatives have been explored as pharmacological tools and potential drug leads, as evidenced by the discovery of nonpeptidic agonists for receptors such as the urotensin-II receptor. These compounds offer selective activity and serve as valuable tools for understanding receptor functions and developing therapeutic agents (Croston et al., 2002).

Urea in HIV-1 Inhibition

• Certain urea analogues demonstrate potent and selective inhibition of HIV-1, highlighting the role of urea derivatives in antiviral research. These compounds, through their unique structures, offer insights into the development of new antiviral agents (Baba et al., 1991).

Urea in Material Science

• Urea-formaldehyde resins are significant in material science, particularly in the synthesis of polymers and resins. Research into the synthesis and properties of urea-formaldehyde resins contributes to advancements in materials with specific properties for various applications (Steinhof et al., 2014).

Urea Derivatives as Corrosion Inhibitors

• The study of urea derivatives as corrosion inhibitors for metals in acidic environments showcases the application of urea compounds in industrial chemistry. These studies help in the development of more effective corrosion protection methods, contributing to the longevity and durability of metal products (Mistry et al., 2011).

Mechanistic Studies and Synthetic Applications

• Research on the reactivity of hindered ureas demonstrates their potential in synthetic organic chemistry, offering pathways to efficiently modify molecules under neutral conditions. These studies are crucial for developing new synthetic methodologies that can be applied in drug synthesis and material science (Hutchby et al., 2009).